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Compound of Interest

Compound Name: Arohynapene B

Cat. No.: B134627

FOR IMMEDIATE RELEASE

A Comprehensive Overview of Arohynapene B: IUPAC Name, CAS Number, Physicochemical
Properties, Biological Activity, and Synthesis

This technical guide provides an in-depth resource for researchers, scientists, and drug
development professionals on Arohynapene B, a natural product with notable biological
activity. This document consolidates key information including its chemical identifiers,
physicochemical properties, and detailed experimental protocols for its synthesis.

Chemical Identification and Properties

Arohynapene B is chemically identified as (2E,4E)-5-[2-(hydroxymethyl)-6,8-dimethyl-5,6,7,8-
tetrahydronaphthalen-1-yllpenta-2,4-dienoic acid. Its unique structure is registered under the
CAS number 154445-09-7. A summary of its key physicochemical properties is presented in
Table 1.

Table 1: Physicochemical Properties of Arohynapene B
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Property Value Source
(2E,4E)-5-[2-

hydroxymethyl)-6,8-dimethyl-

IUPAC Name (hy y ¥ Y PubChem
5,6,7,8-tetrahydronaphthalen-
1-yllpenta-2,4-dienoic acid

CAS Number 154445-09-7 PubChem

Molecular Formula C1sH2203 PubChem

Molecular Weight 286.37 g/mol PubChem

Monoisotopic Mass 286.156895 g/mol PubChem

Topological Polar Surface Area  57.5 A2 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor
3 PubChem

Count

Rotatable Bond Count 4 PubChem

Biological Activity: Anticoccidial Agent

Arohynapene B has been identified as a potent anticoccidial agent.[1] It demonstrates
inhibitory activity against the growth of Eimeria tenella, a protozoan parasite that causes
coccidiosis in poultry.[1] This biological activity positions Arohynapene B as a potential
candidate for further investigation in the development of new veterinary drugs. The precise
mechanism of its anticoccidial action is an area of ongoing research, with studies on related
compounds suggesting interference with host-parasite signaling pathways. For instance,
infection by Eimeria tenella is known to involve the modulation of host cell signaling pathways
such as NADPH, p38, and Racl.[2]

Experimental Protocols
Isolation from Penicillium sp. FO-2295

Arohynapene B is a natural product isolated from the fermentation broth of the fungal strain
Penicillium sp. FO-2295. The general isolation procedure involves solvent extraction of the
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fermentation broth followed by purification using preparative High-Performance Liquid
Chromatography (HPLC).[1]

Total Synthesis of Arohynapene B

A multi-step total synthesis of Arohynapene B has been successfully developed. The
synthesis commences with commercially available starting materials and employs key chemical
reactions to construct the complex molecular architecture. A generalized workflow for the total
synthesis is depicted in the diagram below.

Starting Material
(e.g., a substituted cyclohexanone)
Multi-step sequence
Construction of the
Tetrahydronaphthalene Ring System
Functional group manipulation
Introduction of the
Hydroxymethyl Group

Wittig or Horner-Wadsworth-Emmons reaction

Formation of the
Penta-2,4-dienoic Acid Side Chain

Standard deprotection methods

Ginal Deprotection and Purificatior)
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Caption: Generalized workflow for the total synthesis of Arohynapene B.

Spectral Data

The structural elucidation of Arohynapene B was confirmed through various spectroscopic
techniques. While a comprehensive public database of its spectra is not readily available, a 13C
NMR spectrum is referenced in the PubChem database.[3]

This technical guide serves as a foundational resource for researchers interested in
Arohynapene B. Further investigation into its mechanism of action and the development of
more efficient synthetic routes are promising areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

